1-O-Tert-butyl 2-O-methyl (2S,5S,6R)-5-bromo-6-methoxypiperidine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-methyl (2S,5S,6R)-5-bromo-6-methoxypiperidine-1,2-dicarboxylate
• InChI: InChI=1S/C13H22BrNO5/c1-13(2,3)20-12(17)15-9(11(16)19-5)7-6-8(14)10(15)18-4/h8-10H,6-7H2,1-5H3/t8-,9-,10+/m0/s1
• InChI Key: UEDNEXWOGPLBKP-LPEHRKFASA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CCC(C1OC)Br)C(=O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H](CC[C@@H]([C@H]1OC)Br)C(=O)OC
• Molecular Formula: C13H22BrNO5
• Molecular Weight: 352.22 g/mol

Description

1-O-Tert-butyl 2-O-methyl (2S,5S,6R)-5-bromo-6-methoxypiperidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C13H22BrNO5 and its molecular weight is 352.225. The purity is usually 95%.
BenchChem offers high-quality 1-O-Tert-butyl 2-O-methyl (2S,5S,6R)-5-bromo-6-methoxypiperidine-1,2-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-O-Tert-butyl 2-O-methyl (2S,5S,6R)-5-bromo-6-methoxypiperidine-1,2-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Conformation Analysis

Studies on related tert-butyl and methoxy substituted piperidine derivatives reveal insights into molecular conformation and bonding preferences. For instance, X-ray crystallographic studies have shown that N-tert-butoxy derivatives of tetramethylpiperidine prefer certain bond eclipsing due to steric interactions, illustrating the complexities of molecular structure resulting from substituent effects (Anderson, Tocher, Corrie, & Lunazzi, 1993). These findings are crucial for understanding the spatial arrangement and electronic effects in related compounds, potentially influencing reactivity and stability.

Synthetic Methodologies

Research has also focused on developing efficient synthetic routes for tert-butyl and methoxy substituted piperidines, which are valuable intermediates in medicinal chemistry. For example, an optimized synthetic method for tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2methoxyphenyl) carbamate demonstrates the compound's significance as an intermediate in biologically active compounds (Zhao, Guo, Lan, & Xu, 2017). Additionally, the synthesis of 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate highlights the compound's relevance in producing Schiff base compounds, characterized by their X-ray crystallographic and DFT analyses (Çolak, Karayel, Buldurun, & Turan, 2021).

Applications in Chiral Ligand and Catalyst Development

The synthesis of chiral ligands and catalysts for asymmetric synthesis is another area of application. Rigid P-chiral phosphine ligands with tert-butylmethylphosphino groups have been developed for rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes, showcasing the utility of such structures in producing chiral pharmaceutical ingredients (Imamoto, Tamura, Zhang, Horiuchi, Sugiya, Yoshida, Yanagisawa, & Gridnev, 2012).